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Compound of Interest

Compound Name: 4-Fluoro-3-hydroxybenzoic acid

Cat. No.: B1269127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 4-Fluoro-3-hydroxybenzoic acid, a key

intermediate in the synthesis of various pharmaceutical compounds. Its distinct molecular

structure makes it a valuable building block in medicinal chemistry and materials science.

Physicochemical Properties
4-Fluoro-3-hydroxybenzoic acid is an aromatic carboxylic acid derivative. At room

temperature, it typically appears as a white to off-white crystalline solid.[1] The presence of a

fluorine atom, a hydroxyl group, and a carboxylic acid group on the benzene ring imparts

specific chemical reactivity and physical properties.[2] It has limited solubility in water but is

more soluble in polar organic solvents like ethanol and methanol.[1]

The fundamental molecular characteristics of 4-Fluoro-3-hydroxybenzoic acid are

summarized below. This data is essential for stoichiometric calculations in synthesis and for

analytical characterization.
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Parameter Value Reference

Molecular Formula C₇H₅FO₃ [1][3][4][5][6][7]

Molecular Weight 156.11 g/mol [3][4][5][6][7]

Monoisotopic Mass 156.02227218 g/mol [1]

CAS Number 51446-31-2 [1][3][4]

Experimental Protocols & Applications
While specific experimental protocols are highly dependent on the research context, 4-Fluoro-
3-hydroxybenzoic acid is frequently utilized in the following synthetic pathways:

Synthesis of β-arylsulfotransferase IV (β-AST-IV) inhibitors: It serves as a starting material

for creating potent inhibitors of this enzyme, which is involved in key metabolic processes.[2]

[4]

Esterification Reactions: The carboxylic acid group can be readily converted to various ester

derivatives, a common strategy for creating new chemical entities or as a protective measure

during multi-step syntheses.[2]

A general experimental workflow for its use as a synthetic intermediate is outlined below.
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Caption: General synthetic workflow using 4-Fluoro-3-hydroxybenzoic acid.

Logical Relationships of Molecular Properties
The chemical identity of 4-Fluoro-3-hydroxybenzoic acid is defined by its formula and

structure, which in turn determine its molecular weight and other physicochemical properties.
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Caption: Relationship between compound identity and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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